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Compound of Interest

Compound Name:
12-(Tert-butoxy)-12-

oxododecanoic acid

Cat. No.: B1319199 Get Quote

Introduction

12-(tert-butoxy)-12-oxododecanoic acid is a bifunctional molecule commonly employed as a

linker in the development of Proteolysis Targeting Chimeras (PROTACs).[1] Its long aliphatic

chain provides spatial separation between the two ligands of a PROTAC, while the carboxylic

acid and tert-butyl ester groups offer orthogonal handles for chemical modification. The

formation of a stable amide bond by coupling the terminal carboxylic acid with a primary or

secondary amine is a critical step in the synthesis of these and other complex molecules.

Direct condensation of a carboxylic acid and an amine is generally inefficient due to the

formation of a non-reactive ammonium carboxylate salt.[2] Therefore, the carboxylic acid must

first be "activated" to an intermediate that is more susceptible to nucleophilic attack by the

amine. This is typically achieved using coupling reagents. Common strategies involve the use

of carbodiimides like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often with additives

such as 1-Hydroxybenzotriazole (HOBt), or aminium/uronium salts like HATU (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

[2][3] The choice of coupling reagent, base, and solvent can significantly impact reaction

efficiency, yield, and purity by minimizing side reactions.

These protocols provide detailed methods for the efficient coupling of 12-(tert-butoxy)-12-
oxododecanoic acid with a generic amine using standard, high-efficiency coupling reagents.
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General Reaction Pathway
The overall transformation involves the activation of the carboxylic acid followed by nucleophilic

attack by the amine to form the amide bond.
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1. Reagent Preparation
Dissolve acid in anhydrous solvent (e.g., DMF).

Cool to 0 °C.

2. Activation Step
Add coupling reagent (e.g., HATU)

and base (e.g., DIEA). Stir.

3. Amine Addition
Add amine to the activated mixture.

4. Reaction
Allow to warm to RT.

Monitor progress via TLC or LC-MS.

5. Aqueous Workup
Quench with water.

Extract with an organic solvent (e.g., EtOAc).

6. Wash Organic Layer
Wash with brine, mild acid/base

as needed.

7. Drying and Concentration
Dry over Na2SO4 or MgSO4.

Concentrate in vacuo.

8. Purification
Purify crude product via

flash column chromatography.

9. Characterization
Analyze purified product by

NMR, LC-MS, HRMS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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